Cas no 2055270-64-7 (N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide)
N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide
-
- Inchi: 1S/C32H50N4O2/c1-20(2)21-10-15-32(27(38)34-18-19-35-36-33)17-16-30(6)22(26(21)32)8-9-24-29(5)13-12-25(37)28(3,4)23(29)11-14-31(24,30)7/h21-24,26H,1,8-19H2,2-7H3,(H,34,38)/t21-,22+,23-,24+,26+,29-,30+,31+,32-/m0/s1
- InChI Key: XWDYQHIFHAUHJG-GKMZBMDBSA-N
- SMILES: O=C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@@]4(C)CCC(C(C)(C)[C@@H]4CC[C@@]3(C)[C@]1(C)CC2)=O)NCCN=[N+]=[N-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 5
- Complexity: 1080
- XLogP3: 8.5
- Topological Polar Surface Area: 60.5
N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01LIV5-1mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 1mg |
$71.00 | 2023-12-19 | |
| 1PlusChem | 1P01LIV5-5mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 5mg |
$188.00 | 2023-12-19 | |
| 1PlusChem | 1P01LIV5-10mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 10mg |
$301.00 | 2023-12-19 | |
| 1PlusChem | 1P01LIV5-25mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 25mg |
$635.00 | 2023-12-19 | |
| A2B Chem LLC | BA83041-1mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 1mg |
$29.00 | 2024-04-20 | |
| A2B Chem LLC | BA83041-5mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 5mg |
$126.00 | 2024-04-20 | |
| A2B Chem LLC | BA83041-10mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 10mg |
$219.00 | 2024-04-20 | |
| A2B Chem LLC | BA83041-25mg |
N-(2-azidoethyl)-3-oxo-lup-20(29)-en-28-amide |
2055270-64-7 | ≥95% | 25mg |
$480.00 | 2024-04-20 | |
| Nature Science Technologies | NST-01-016-50mg |
N-(2-Azidoethyl)betulonamide |
2055270-64-7 | 95% (HPLC) | 50mg |
€ 145 | 2024-09-28 | |
| Nature Science Technologies | NST-01-016-100mg |
N-(2-Azidoethyl)betulonamide |
2055270-64-7 | 95% (HPLC) | 100mg |
€ 175 | 2024-09-28 |
N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide
Comprehensive Overview of N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide (CAS No. 2055270-64-7)
The compound N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide (CAS No. 2055270-64-7) is a chemically modified derivative of lupane triterpenoids, a class of natural products known for their diverse biological activities. This molecule combines the structural features of lupane with an azidoethyl functional group, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the 3-oxo and 20(29)-en moieties enhances its reactivity and potential for further derivatization, particularly in click chemistry applications.
In recent years, the scientific community has shown growing interest in lupane derivatives due to their potential therapeutic applications, including anti-inflammatory, anticancer, and antiviral properties. The incorporation of an azido group into this framework opens new avenues for bioconjugation and targeted drug delivery, aligning with current trends in precision medicine. Researchers are particularly intrigued by its potential role in PROTAC (Proteolysis Targeting Chimeras) development, a hot topic in drug discovery for degrading disease-causing proteins.
The structural uniqueness of N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide lies in its hybrid nature, combining a natural product scaffold with synthetic functionality. This makes it a compelling subject for studies in bioorthogonal chemistry, where the azido group can participate in strain-promoted alkyne-azide cycloadditions (SPAAC). Such reactions are crucial for labeling biomolecules in live cells without interfering with native biological processes, a technique widely used in modern chemical biology research.
From a synthetic chemistry perspective, the lup-20(29)-ene skeleton provides a rigid framework that can influence the compound's three-dimensional orientation and binding affinity to biological targets. The 3-oxo group adds polarity to the molecule, potentially improving its solubility and pharmacokinetic properties. These characteristics make it a valuable building block for developing new chemical entities in pharmaceutical research, particularly in the context of fragment-based drug discovery.
The compound's potential extends to materials science applications as well. The combination of the lupane core with the azido functionality suggests possible uses in designing novel biomaterials or smart materials that respond to specific stimuli. This aligns with current research trends in developing stimuli-responsive drug delivery systems, where molecular structure plays a crucial role in determining material properties.
Quality control and characterization of N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements for research applications, particularly in high-throughput screening campaigns where compound integrity is paramount.
In the context of current research trends, this compound's azide functionality makes it particularly relevant for studies in chemical proteomics, where researchers aim to identify and characterize protein-small molecule interactions on a proteome-wide scale. The ability to selectively tag and enrich target proteins using click chemistry approaches has revolutionized our understanding of drug mechanisms of action.
Storage and handling of N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage conditions (typically at -20°C under inert atmosphere) are recommended to maintain stability, especially considering the presence of the azido group which can be sensitive to light and heat.
The commercial availability of this compound has facilitated its adoption in various research programs. Suppliers typically provide detailed certificates of analysis, ensuring researchers can confidently incorporate it into their synthetic schemes or biological studies. The growing demand for such specialized building blocks reflects the expanding field of chemical biology and the increasing sophistication of drug discovery approaches.
Future research directions for N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide may include exploration of its direct biological activities, development of more efficient synthetic routes, or creation of focused libraries around its core structure. The compound's unique features position it well for investigations at the interface of medicinal chemistry and chemical biology, particularly in the development of targeted therapies and theranostic agents.
From a regulatory perspective, researchers working with this compound should consult their institutional guidelines regarding azide-containing compounds. While not inherently hazardous at laboratory scales, proper risk assessment and safety protocols should always be followed, in line with general principles of good laboratory practice.
The scientific literature contains limited but growing references to lupane-azide hybrids, suggesting increasing recognition of their potential. As research continues to uncover new applications for such compounds, N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide may emerge as an important tool in both academic and industrial settings, particularly for researchers working on protein degradation strategies or bioorthogonal labeling techniques.
2055270-64-7 (N-(2-Azidoethyl)-3-oxo-lup-20(29)-en-28-amide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)